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Compound of Interest

Compound Name: Inophyllum B

Cat. No.: B1200424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory properties of Inophyllum
B alongside other naturally occurring coumarins. While direct quantitative data for Inophyllum
B is limited in publicly available research, this document synthesizes findings on related

compounds from Calophyllum inophyllum and other well-studied coumarins to offer a valuable

comparative perspective for researchers in drug discovery and development.

Comparative Anti-Inflammatory Activity
The following table summarizes the available quantitative data on the anti-inflammatory effects

of various coumarins and related extracts. It is important to note the absence of specific IC50

values for Inophyllum B in the reviewed literature; the data for Calophyllum inophyllum

extracts, which contain a mixture of coumarins including inophyllums, is provided as an

indicator of potential activity.
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Compound/Ext
ract

Assay
Target/Mediato
r

Result Citation

Calophyllum

inophyllum Fruit

Extract

Cyclooxygenase

(COX) Inhibition
COX Enzymes

77% inhibition at

50 µg/mL
[1]

Lipoxygenase

(LOX) Inhibition
LOX Enzymes

88% inhibition at

50 µg/mL
[1]

Calophyllum

inophyllum Leaf

Extract (Acetone)

Nitric Oxide (NO)

Production
iNOS

Marked

suppression in

LPS-induced

RAW 264.7 cells

[2][3]

Gene Expression
iNOS, COX-2,

NF-κB

Down-regulation

in LPS-induced

RAW 264.7 cells

[2][3][4]

Calophyllolide
Cytokine

Production

IL-1β, IL-6, TNF-

α
Down-regulation [5][6]

Cytokine

Production
IL-10 Up-regulation [5][6]

Myeloperoxidase

(MPO) Activity
MPO Marked reduction [5][6]

Scopoletin

5-Lipoxygenase

(5-LOX)

Inhibition

5-LOX Enzyme IC50: 1.76 µM [7][8]

Esculetin

5-Lipoxygenase

(5-LOX)

Inhibition

5-LOX Enzyme IC50: 6.6 µM [9]

Nitric Oxide (NO)

Production
iNOS

IC50: 34 µM (in

IL-1β stimulated

rat hepatocytes)

[9]
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Signaling Pathways in Inflammation: Points of
Intervention for Coumarins
Coumarins exert their anti-inflammatory effects by modulating key signaling pathways involved

in the inflammatory response. The diagrams below, generated using the DOT language,

illustrate the NF-κB and MAPK signaling cascades and highlight the putative points of inhibition

by coumarins based on current research.
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Caption: NF-κB Signaling Pathway and Coumarin Inhibition.
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Start

Seed RAW 264.7 cells
in 96-well plates

Incubate for 24 hours

Pre-treat cells with test compounds
(e.g., Inophyllum B, other coumarins)

for 1-2 hours

Stimulate with LPS (1 µg/mL)
for 24 hours

Collect cell culture supernatant

Perform Griess Assay to
measure nitrite concentration

Analyze data and calculate
% inhibition of NO production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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